Cas no 3008-43-3 (3-Methylcyclohexane-1,2-dione)

3-Methylcyclohexane-1,2-dione Properties

Names and Identifiers

• 3-Methylcyclohexane-1,2-dione
• 1,2-Cyclohexanedione,3-methyl
• 1-methyl-2,3-cyclohexanedione
• 3-methyl-1,2-cyclohexadione
• 3-Methyl-1,2-cyclohexanedione
• 3-Methyl-cyclohexan-1,2-dion
• 3-methyl-cyclohexane-1,2-dione
• +Expand

• MDL： MFCD00209518
• InChIKey： JDXJKLGWPNXSHL-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H10O2/c1-5-3-2-4-6(8)7(5)9/h5H,2-4H2,1H3
• SMILES： CC1CCCC(=O)C1=O

Computed Properties

• Exact Mass: 126.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 126.068
• Heavy Atom Count: 9
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Tautomer Count: 21
• Surface Charge: 0
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• LogP: 0.94460
• PSA: 34.14000
• Refractive Index: 1.458
• Boiling Point: 69-72 °C1 mm Hg(lit.)
• Melting Point: 61-63 °C(lit.)
• Flash Point: 69-72°C/1mm
• FEMA: 3305 | 1-METHYL-2,3-CYCLOHEXADIONE
• Color/Form: Not available
• Solubility: Not available
• Density: 1.056

3-Methylcyclohexane-1,2-dione Security Information

• WGK Germany：3
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Risk Phrases： 36/37/38
• TSCA：Yes

3-Methylcyclohexane-1,2-dione Customs Data

• HS CODE：2914299000
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%